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Chemical and Physical Properties of 2-Methyl-4-
octanone

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Methyl-4-octanone

CAS No.: 7492-38-8

Cat. No.: S1896240

The table below summarizes the key identifiers and physical properties for your research and development

work.
Property Value |/ Description
CAS Registry 7492-38-8 [1] [2]
Number
Molecular Formula CgH180 [1] [2]
IUPAC Name 2-methyloctan-4-one [1] [3]
Molecular Weight 142.24 g/mol [1] [2]
Boiling Point 180°C [1] [3]
SMILES CCCCC(=0)Ccc(C)C [1] [3]
Recommended Away from oxidizing agents, in a cool, dry, well-sealed container at ambient
Storage temperatures [1] [3]

Applications and Experimental Context
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Beyond its use as a standard chemical intermediate, 2-Methyl-4-octanone has a specific and notable role in

entomological research.

¢ Primary Research Use: The search results consistently document its application as a building
block for proteomics research and a pharmaceutical intermediate [1] [3] [4]. This suggests its
utility in synthetic and analytical chemistry workflows.

¢ Role in Aggregation Pheromone: A study on the Metamasius spinolae weevil identified 2-Methyl-4-
octanone as one of four compounds released by males [5]. Behavioral tests showed that the activity
of such compounds (attractive, neutral, or repellent) is highly concentration-dependent [5]. The study
concluded that another compound in the blend, 2-hydroxy-2-methyl-4-heptanone, was the main
attractant, indicating that 2-Methyl-4-octanone likely plays a secondary role in the pheromone blend

[5].

Experimental Workflow for Pheromone Research

The following diagram illustrates the general experimental methodology from the cited study for identifying

and validating the role of a compound like 2-Methyl-4-octanone in a biological system.
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Experimental workflow for pheromone identification and validation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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methyl-4-octanone-refractive-index-1-415]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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